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Abstract

GSK4027 is a potent and selective chemical probe for the bromodomains of p300/CBP-
associated factor (PCAF) and general control nonderepressible 5 (GCN5).[1][2][3] These
histone acetyltransferases (HATS) are implicated in various pathological processes, including
inflammation and cancer, making them attractive targets for therapeutic intervention.[1][3] This
document provides a comprehensive overview of the physicochemical properties of GSK4027,
detailed experimental protocols for its characterization, and a visualization of its relevant
signaling pathway.

Physicochemical Properties

GSK4027 is a small molecule inhibitor characterized by its high potency and selectivity.[1][2] A
summary of its key physicochemical properties is presented in the table below. While extensive
biological data is available, certain physical constants such as melting and boiling points have
not been widely reported in the public domain.
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Property Value Source

4-bromo-2-methyl-5-
3R,5R)-1-methyl-5-phenyl-3-

'UPAC Name Ei(peridin)yl]amino;/-?a(;l)ﬂ)- ' 14t
pyridazinone

Chemical Formula C17H21BrN4O [1][4][5]

Molecular Weight 377.28 g/mol [61[7]

CAS Number 2079896-25-4 [1][4][5]

Appearance Cry.stalline solid, white to beige A6l
or light yellow to yellow powder

Solubility Soluble in DMSO (50 mg/mL) [2][41[6][8]

Melting Point Not reported

Boiling Point Not reported

pKa Not reported

LogP Not reported

Storage Temperature -20°C [4]

Biological Activity and Selectivity

GSK4027 is a highly potent inhibitor of PCAF and GCN5 bromodomains with a reported plCso
of 7.4 for PCAF in a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)
assay.[1][6][9] It exhibits excellent selectivity over other bromodomain families, including a
more than 18,000-fold selectivity over the BET family.[1][3] The inhibitory constants (Ki) for
PCAF and GCNS5 are both reported to be 1.4 nM in a BROMOscan® assay.[2]

Signaling Pathway

GSK4027 exerts its effects by inhibiting the bromodomains of PCAF and GCN5. These proteins
are histone acetyltransferases (HATS) that play a crucial role in chromatin remodeling and gene
transcription. By binding to acetylated lysine residues on histones and other proteins, they
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recruit transcriptional machinery to specific gene promoters. The inhibition of PCAF/GCNS5 by
GSK4027 disrupts these interactions, leading to the modulation of gene expression programs
involved in inflammation and cancer. Key downstream targets and processes affected include
c-MYC, p53, and the Hedgehog-Gli pathway.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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